Cas no 2188318-87-6 (4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile)

• Product Name: 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile
• CAS No: 2188318-87-6
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5409492
• Update Time: 2025-05-27

4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile

• Inchi： 1S/C16H16N4O2/c1-12-4-2-3-5-15(12)20-10-13(9-18-20)16(21)19-6-7-22-11-14(19)8-17/h2-5,9-10,14H,6-7,11H2,1H3
• InChI Key： FZANUICOGKPTSG-UHFFFAOYSA-N
• SMILES： N1(C(C2=CN(C3=CC=CC=C3C)N=C2)=O)CCOCC1C#N

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.6±50.0 °C(Predicted)
• pka: -1.29±0.10(Predicted)

Additional information on 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile

Comprehensive Overview of 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile (CAS No. 2188318-87-6)

4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile (CAS No. 2188318-87-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 2188318-87-6, combines a pyrazole core with a morpholinecarbonitrile moiety, making it a subject of interest for drug discovery and material science. Its molecular architecture suggests potential interactions with biological targets, particularly in the realm of kinase inhibition and enzyme modulation.

In recent years, the demand for heterocyclic compounds like 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by its pyrazole derivative properties, which are known for their bioactivity in anti-inflammatory and anticancer applications. The compound’s morpholine component further enhances its solubility and bioavailability, critical factors in drug formulation. This dual functionality positions it as a promising candidate for further preclinical studies.

The synthesis of CAS No. 2188318-87-6 involves multi-step organic reactions, including carbonyl coupling and cyanation processes, which are well-documented in peer-reviewed journals. Its 2-methylphenyl substituent contributes to steric stability, while the nitrile group offers reactivity for further derivatization. These attributes make it a valuable intermediate for constructing more complex molecules, particularly in the development of small-molecule therapeutics.

From an industrial perspective, 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile aligns with the growing trend of green chemistry and sustainable synthesis. Laboratories are increasingly optimizing its production to minimize waste and energy consumption, addressing global concerns about environmental impact. This focus on sustainability has made the compound a topic of discussion in academic and industrial forums, where process optimization and catalytic efficiency are hotly debated.

Analytical characterization of CAS 2188318-87-6 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring high purity and structural confirmation. These methods are crucial for quality control, especially when the compound is used in high-throughput screening or as a pharmacophore scaffold. Its stability under various pH conditions also makes it suitable for formulation studies, a key consideration for drug delivery systems.

In the context of AI-driven drug discovery, 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile has been explored in virtual screening pipelines. Computational models predict its binding affinity for targets like protein kinases, which are implicated in numerous diseases. This intersection of cheminformatics and experimental validation highlights its potential to accelerate precision medicine initiatives, a major focus in contemporary biomedical research.

Regulatory and safety profiles of CAS No. 2188318-87-6 are under continuous evaluation, with emphasis on toxicological studies and metabolic pathways. While not classified as hazardous, standard laboratory precautions are recommended during handling. Its structure-activity relationship (SAR) data is being compiled to guide future derivatization efforts, particularly for central nervous system (CNS) targets, where blood-brain barrier permeability is a critical parameter.

Market trends indicate rising interest in custom synthesis of 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile, driven by demand from contract research organizations (CROs) and academic institutions. Suppliers often highlight its high purity grade and batch-to-batch consistency, which are essential for reproducible research outcomes. As patent landscapes evolve, this compound may emerge as a key player in intellectual property strategies for novel therapeutics.

In summary, 4-[[1-(2-Methylphenyl)-1H-pyrazol-4-yl]carbonyl]-3-morpholinecarbonitrile (CAS No. 2188318-87-6) represents a convergence of chemical innovation and biomedical relevance. Its multifaceted applications—from drug discovery to material science—underscore its importance in modern chemistry. Future research will likely explore its polypharmacology potential, solidifying its role in next-generation therapeutic agents.